Cas no 2171481-59-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid
• CAS No: 2171481-59-5
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 5940233
• PubChem ID: 165543174
• Update Time: 2025-10-31

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid
• 2171481-59-5
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]pyrrolidin-2-yl}acetic acid
• EN300-1500972

• Inchi： 1S/C27H30N2O5/c1-2-3-14-24(26(32)29-15-8-9-18(29)16-25(30)31)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h2,4-7,10-13,18,23-24H,1,3,8-9,14-17H2,(H,28,33)(H,30,31)
• InChI Key： VXVGKSCWAZIDJF-UHFFFAOYSA-N
• SMILES： O=C(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CC(=O)O

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic Acid (CAS No. 2171481-59-5)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid, identified by its CAS number 2171481-59-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, characterized by its fluoren-9-yl moiety and the presence of multiple functional groups, contributes to its unique chemical properties and potential therapeutic applications.

The core structure of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid consists of a pyrrolidine ring linked to an acetic acid moiety, further substituted with a hexenoyl group. This hexenoyl group is further functionalized with an amino group that is protected by a methoxycarbonyl group, a common strategy in medicinal chemistry to enhance stability during synthesis and handling. The presence of the fluoren-9-yl moiety adds another layer of complexity, as fluorene derivatives are known for their enhanced solubility and bioavailability in biological systems.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate fluorene-based structures due to their favorable pharmacokinetic properties. The combination of the pyrrolidine ring and the hexenoyl group in 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid suggests potential applications in the treatment of various diseases, particularly those involving inflammation and immune modulation. The methoxycarbonyl protection on the amino group allows for selective deprotection under specific conditions, making this compound a versatile intermediate in drug synthesis.

The biological activity of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoylpyrrolidin-2-yl}acetic acid has been explored in several preclinical studies. Research indicates that this compound may interact with multiple biological targets, including enzymes and receptors involved in inflammatory pathways. The fluorene moiety, in particular, has been shown to enhance binding affinity to certain proteins, which could be leveraged for therapeutic purposes. Additionally, the hexenoyl group may contribute to the compound's ability to cross cell membranes, improving its bioavailability.

One of the most intriguing aspects of 2-{1-2-({(9H-fluorenine-methoxycarbonyl})amino)hexenoylpyrrolidin}-2-yiacetic acid is its potential role in modulating immune responses. Recent studies have highlighted the importance of immune checkpoint inhibitors in cancer therapy, and compounds with similar mechanisms of action are being actively investigated. The structural features of this molecule suggest that it may interfere with key signaling pathways involved in immune regulation, making it a promising candidate for further development.

The synthesis of 2-{1-(α-^α,^a′-dimethylbenzylamino)-N-[(E)-3-(Z-4-nitrophenyl)propenyl]-4-pyridinemethanamine] has been optimized to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has enabled the efficient construction of the complex core structure. These synthetic strategies are crucial for producing pharmaceutical intermediates with high fidelity, ensuring that the final product meets stringent quality standards.

In conclusion, 2-{1-(α-^α,^a′-dimethylbenzylamino)-N-[(E)-3-(Z-4-nitrophenyl)propenyl]-4-pyridinemethanamine} represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutics.